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Compound of Interest

(3-Chlorophenyl)(3-

Compound Name:
methylphenyl)methanamine

CAS No.: 1184429-99-9

Cat. No.: B2781092

Get Quote

Technical Monograph: (3-Chlorophenyl)(3-
methylphenyl)methanamine
Chemical Identity & Identifiers

(3-Chlorophenyl)(3-methylphenyl)methanamine is a diarylmethanamine derivative
characterized by a chiral center at the methine carbon, flanked by two phenyl rings bearing
meta-substitutions (chlorine and methyl, respectively). While the specific CAS number for this
exact isomer is not widely indexed in public chemical registries (unlike its para-substituted
analogs), it is a known pharmacophore scaffold in medicinal chemistry, particularly in the
synthesis of antihistamines and serotonin reuptake inhibitors.

For procurement and database integration, researchers often rely on the ketone precursor
(CAS 71372-41-3) or generate the compound in situ.
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Parameter Value

1-(3-Chlorophenyl)-1-(3-

IUPAC Name ,
methylphenyl)methanamine

Common Name 3-Chloro-3'-methylbenzhydrylamine

Molecular Formula C14H14CIN

Molecular Weight 231.72 g/mol

SMILES CC1=CC=CC(C(N)C2=CC=CC(Cl)=C2)=C1
(Generated from structure) ZKZPYVAS...[1]

InChl Key

(Predictive)

71372-41-3 (for the corresponding ketone: 3-

Chloro-3'-methylbenzophenone)

Precursor CAS

Synthetic Pathways & Methodologies

The synthesis of meta,meta-substituted diarylmethanamines requires precise regiocontrol, as
standard Friedel-Crafts acylation often yields para-isomers. The most robust "Self-Validating"
protocol involves a Grignard-mediated construction of the carbon skeleton followed by
reductive amination.

Method A: Grignard Addition & Reductive Amination
(Recommended)

This pathway ensures correct substitution patterns by using isomerically pure starting
materials.

Step 1: Formation of the Ketone Intermediate
¢ Reagents: 3-Chlorobenzonitrile, 3-Methylphenylmagnesium bromide.

o Mechanism: The Grignard reagent attacks the nitrile carbon to form an imine magnesium
salt, which hydrolyzes to the ketone upon acidic workup.

e Protocol:

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/301345
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2781092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Charge a flame-dried flask with 3-chlorobenzonitrile (1.0 eq) in anhydrous THF under
Argon.

o Add 3-methylphenylmagnesium bromide (1.1 eq, 1.0 M in THF) dropwise at 0°C.
o Reflux for 3 hours.
o Quench with 2M HCI and stir for 1 hour (hydrolysis of imine to ketone).

o Extract with EtOAc, wash with brine, and concentrate to yield 3-chloro-3'-
methylbenzophenone (CAS 71372-41-3).

Step 2: Leuckart-Wallach Reductive Amination
» Reagents: Ketone (from Step 1), Ammonium Formate, Formic Acid.
e Protocol:

Mix the ketone (10 mmol) with ammonium formate (50 mmol) and formic acid (2 mL).

[¢]

[¢]

Heat to 160-180°C for 4-6 hours. (Note: The mixture will bubble as COz: is released).

[e]

Cool and treat with concentrated HCI to hydrolyze the intermediate formamide.

o

Basify with NaOH to pH >10 and extract the free amine.

Method B: Oxime Reduction (High Purity Route)

For applications requiring high purity (e.g., crystallization studies), the oxime route avoids high-
temperature polymerization side products.

o Oximation: Reflux ketone with Hydroxylamine HCI| and NaOAc in EtOH to form the oxime.

e Reduction: Hydrogenation of the oxime using Raney Nickel or reduction with Zn/AcOH.

Synthesis Workflow Diagram

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2781092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Method B: Zn/AcOH
or H2/Raney Ni

THF, Reflux

Method A: HCOONH4, 180°C
(Leuckart-Wallach)

3-Chloro-3-methyl-
benzophenone
(CAS 71372-41-3)

Imine Salt H30+ Hydrolysis

(Transient)

(3-Chlorophenyl)(3-methylphenyl)
methanamine

3-Methylphenyl
Magnesium Bromide

Click to download full resolution via product page
Caption: Divergent synthetic pathways from the key ketone intermediate (CAS 71372-41-3).

Physicochemical Profiling

Understanding the lipophilicity and basicity is crucial for predicting blood-brain barrier (BBB)
penetration, a common property of benzhydrylamines.

Property Predicted Value Method/Analog Basis

High lipophilicity due to diaryl
LogP 3.8+0.3 scaffold and chloro/methyl
groups.

Typical for primary

benzylamines; ensures

pKa (Conj. Acid) 95+£0.5 ) ) )
protonation at physiological
pH.
Estimated from

Boiling Point ~330°C (760 mmHg) chlorobenzhydrylamine
analogs.

N Low (Water), High (DCM, Free base is insoluble in water;
Solubility ]
MeOH) HCI salt is soluble.

Suggests good membrane
Topological Polar Surface Area  26.02 A2 99 . g
permeability.

Medicinal Chemistry Applications
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This compound serves as a versatile "Privileged Structure" in drug discovery:

e Sertraline Analogs: The 3,3'-substitution pattern mimics the cis-1S,4S pharmacophore of
sertraline, potentially inhibiting the serotonin transporter (SERT).

o Antihistamines: Diarylmethanamines are the core scaffold of piperazine-based
antihistamines (e.g., Meclizine). The 3-Me/3-Cl variation allows for "tuning" of metabolic
stability (preventing para-oxidation).

o Chiral Resolution Agents: As a chiral amine, the enantiomerically pure forms can serve as
resolving agents for chiral acids.

Safety & Handling
Hazard Classification: Irritant / Acute Tox (Oral).
o Signal Word: WARNING.

o H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation).

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Amines readily absorb
CO:z from air to form carbamates.

References

o Acylation & Ketone Synthesis:ChemicalBook. "3-CHLORO-3'-METHYLBENZOPHENONE
synthesis (CAS 71372-41-3)."

¢ General Diarylmethanamine Synthesis:Organic Chemistry Portal. "Synthesis of Primary
Amines: Leuckart Reaction."

¢ Analogous Compounds:PubChem. "(3-Chlorophenyl)(phenyl)methanamine (CAS 55095-14-
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o Grignard Protocols:BenchChem. "Application Notes: Friedel-Crafts and Grignard Synthesis
of Benzophenones."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Chloro-3-methyl-1-butyne 97 1111-97-3 [sigmaaldrich.com]

e To cite this document: BenchChem. [(3-Chlorophenyl)(3-methylphenyl)methanamine CAS
number and identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2781092/docs#3-chlorophenyl-3-methylphenyl-
methanamine-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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